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Introduction
Pigment Red 177 (C.I. 65300) is a high-performance anthraquinone pigment prized for its

brilliant bluish-red shade, exceptional transparency, and outstanding fastness properties.[1][2]

[3] Its robust chemical and thermal stability makes it a preferred choice for coloring a wide array

of polymer matrices in demanding applications, ranging from automotive coatings and

consumer plastics to specialized uses in liquid crystal displays.[1][4][5] This document provides

detailed application notes and protocols for the effective formulation of Pigment Red 177 in

various polymer systems.

Pigment Red 177's inherent stability is derived from its planar, polycyclic aromatic

anthraquinone structure, which provides a strong foundation for chemical and thermal

resistance.[4] This makes it resilient to a wide range of chemicals, including solvents, acids,

and alkalis, ensuring color integrity in harsh environments.[4]

Physicochemical and Fastness Properties of
Pigment Red 177
The following tables summarize the key quantitative data for Pigment Red 177, offering a clear

comparison of its performance characteristics.

Table 1: Physical and Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1361050?utm_src=pdf-interest
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.origochem.com/products/pigment-red-177/
https://www.additivesforpolymer.com/portfolio/pigment-red-177/
https://www.hermetachem.com/hermcol-red-a3b-pigment-red-177-4-product/
https://www.origochem.com/products/pigment-red-177/
https://www.nbinno.com/article/organic-pigments/science-behind-color-pigment-red-177-role-chemical-stability-wv
https://www.zeyachem.net/pigment-red-177.html
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.nbinno.com/article/organic-pigments/science-behind-color-pigment-red-177-role-chemical-stability-wv
https://www.nbinno.com/article/organic-pigments/science-behind-color-pigment-red-177-role-chemical-stability-wv
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₂₈H₁₆N₂O₄ [1][6][7]

CAS Number 4051-63-2 [1][6][8]

C.I. Number 65300 [1][7][8]

Molecular Weight 444.45 g/mol [9]

Density 1.43 - 1.60 g/cm³ [1][10][11]

Specific Surface Area 27 - 113 m²/g [1][10][12]

Oil Absorption 35 - 62 ml/100g [1][9][10]

pH Value 6.5 - 8.0 [1][11][12]

Melting Point 356 - 358 °C [9][13]

Table 2: Fastness and Resistance Properties (Scale: 1-5, 5=Excellent; Lightfastness: 1-8,

8=Excellent)
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Property Rating Source(s)

Heat Resistance Up to 300 °C [1][2][12]

Lightfastness 7 - 8 [1][2][9]

Acid Resistance 5 [1][2][5]

Alkali Resistance 5 [1][2][5]

Water Resistance 5 [5][14]

Oil Resistance 4 - 5 [5][14]

Alcohol Resistance 5 [1][12]

Ester Resistance 5 [1][12]

Benzene Resistance 5 [1][12]

Bleeding Resistance 5 [1][9]

Migration Resistance 5 [1][2][11]

Polymer Compatibility and Applications
Pigment Red 177 is compatible with a broad spectrum of polymers, making it a versatile

colorant for numerous applications.

Table 3: Polymer Compatibility and Recommended Applications
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Polymer Matrix Suitability & Notes
Recommended
Applications

Polyolefins (PE, PP)

Excellent. Good heat

resistance (270-280°C in PE).

Heat resistance can be

reduced at pigment

concentrations below 0.1%.[2]

[7]

Spin dyeing, transparent films,

general plastic coloring.[1][2]

[7]

Polyvinyl Chloride (PVC)

Suitable for rigid PVC.

Bleeding resistance is not

good in soft PVC.[2][7]

Rigid PVC profiles, coatings.[1]

[5]

Polyamide (PA) Suitable for spin dyeing.[2][7]
Fibers, engineering plastics.

[11][12]

Engineering Plastics (PC, PET,

ABS, PMMA)

Excellent heat stability and

performance.[11][12]

Automotive components,

electronics housings.[11]

Polyurethane (PU)
Recommended for coatings

and other applications.[5][12]
Coatings, elastomers.[5][12]

It is often used in combination with inorganic pigments like Molybdate Red to create brilliant red

shades that are not achievable with other organic pigments.[2][3] A typical concentration range

for Pigment Red 177 in plastics is 1.0 - 2.0%.[15]

Experimental Protocols
Detailed methodologies for incorporating Pigment Red 177 into polymer matrices are provided

below. These protocols are generalized and may require optimization based on the specific

polymer grade and processing equipment.

Protocol 1: Incorporation by Melt Compounding
This method is suitable for thermoplastic polymers such as polyolefins, PVC, and engineering

plastics.

Materials and Equipment:
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Polymer resin (pellets or powder)

Pigment Red 177 powder

Twin-screw extruder or internal mixer

Gravimetric or volumetric feeders

Strand pelletizer or film casting line

Drying oven

Procedure:

Pre-Drying: Dry the polymer resin according to the manufacturer's specifications to remove

any residual moisture. This is critical for polymers like PET and PC to prevent hydrolytic

degradation.

Pre-Mixing: Create a physical blend of the polymer resin and Pigment Red 177. This can be

done in a bag or a low-intensity mixer. For masterbatch production, a higher pigment

concentration (e.g., 20-40%) is used.

Melt Compounding:

Set the temperature profile of the extruder barrels appropriate for the polymer being

processed. The temperature should be high enough to ensure complete melting and

uniform mixing but below the degradation temperature of the polymer and the pigment's

heat stability limit (300°C).

Feed the pre-mixed blend into the main hopper of the extruder at a controlled rate.

Set the screw speed to achieve good dispersion without excessive shear, which could

degrade the polymer or pigment.

The molten, pigmented polymer exits the extruder die as strands or a film.

Pelletizing/Casting:
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Cool the extruded strands in a water bath and feed them into a pelletizer to produce

pigmented pellets.

Alternatively, cast the molten polymer into a film using a chill roll.

Post-Drying: Dry the resulting pellets to remove surface moisture before subsequent

processing (e.g., injection molding, extrusion).

Protocol 2: Incorporation by Solution Casting
This method is suitable for polymers that are soluble in a common solvent and is often used for

producing thin films.

Materials and Equipment:

Polymer resin

Pigment Red 177 powder

Appropriate solvent (e.g., toluene, THF, chloroform)

Magnetic stirrer or overhead mixer

Ultrasonicator (optional, for improved dispersion)

Glass casting surface or petri dish

Leveling platform

Fume hood

Vacuum oven

Procedure:

Polymer Dissolution: Dissolve the polymer resin in the chosen solvent to create a solution of

a specific concentration (e.g., 10-20% w/v). This may require stirring for several hours at

room temperature or with gentle heating.
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Pigment Dispersion:

In a separate container, disperse the required amount of Pigment Red 177 in a small

volume of the solvent.

To improve dispersion and break down agglomerates, sonicate the pigment suspension.

Mixing: Add the pigment dispersion to the polymer solution and stir until a homogenous

mixture is obtained.

Casting:

Place the glass casting surface on a leveling platform inside a fume hood.

Pour the pigmented polymer solution onto the casting surface, ensuring an even spread.

Solvent Evaporation: Allow the solvent to evaporate slowly at room temperature in the fume

hood. Covering the casting surface with a perforated lid can slow down the evaporation rate,

leading to a more uniform film.

Drying: Once the film is formed, transfer it to a vacuum oven and dry at a moderate

temperature (e.g., 60-80°C) to remove any residual solvent.

Visualizations
Experimental Workflow for Pigment Incorporation
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Workflow for Pigment Red 177 Incorporation into Polymers

Melt Compounding Solution Casting
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Pre-Dry Polymer

Pre-Mix Polymer and Pigment

Melt Extrusion

Cooling (Water Bath)
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Mix Polymer Solution and Pigment Dispersion

Disperse Pigment in Solvent

Cast Solution onto Surface

Solvent Evaporation

Vacuum Drying

Pigmented Film

Click to download full resolution via product page

Caption: General experimental workflows for incorporating Pigment Red 177.

Factors Influencing Final Pigmented Polymer Properties
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Key Factors in Pigment Red 177 Polymer Formulation

Pigment Properties Polymer Matrix Processing Conditions

Final Pigmented Polymer Properties
(Color, Mechanical, Thermal)

Particle Size & Distribution Surface Treatment Concentration Polymer Type & Grade Melt Viscosity Other Additives Dispersion Method
(e.g., Extrusion, Sonication) Temperature Shear Rate

Click to download full resolution via product page

Caption: Factors influencing the final properties of the pigmented polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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